Cas no 2229290-29-1 (3-bromo-2-(chloromethyl)-4-methylthiophene)

• Product Name: 3-bromo-2-(chloromethyl)-4-methylthiophene
• CAS No: 2229290-29-1
• MF: C₆H₆BrClS
• MW: 225.533838748932
• CID: 6012527
• PubChem ID: 165642654
• Update Time: 2025-09-25

3-bromo-2-(chloromethyl)-4-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(chloromethyl)-4-methylthiophene
• 2229290-29-1
• EN300-1919501

• Inchi： 1S/C6H6BrClS/c1-4-3-9-5(2-8)6(4)7/h3H,2H2,1H3
• InChI Key： MXKZEBNYHWNEMC-UHFFFAOYSA-N
• SMILES： BrC1=C(CCl)SC=C1C

Computed Properties

• Exact Mass: 223.90621g/mol
• Monoisotopic Mass: 223.90621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.2Ų